Cas no 408354-66-5 ((7-Bromo-1H-indol-3-yl)-oxo-acetic acid methyl ester)
(7-Bromo-1H-indol-3-yl)-oxo-acetic acid methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1H-INDOLE-3-ACETIC ACID,7-BROMO-α-OXO-,METHYL ESTER
- methyl 2-(7-bromo-1H-indol-3-yl)-2-oxoacetate
- (7-Bromo-1H-indol-3-yl)-oxo-acetic acid methyl ester
- Methyl 2-(7-Bromo-3-indolyl)-2-oxoacetate
- ZRBAUEIMHWRHCC-UHFFFAOYSA-N
- SY058709
- 1H-INDOLE-3-ACETIC ACID,7-BROMO-
- A-OXO-,METHYL ESTE
-
- MDL: MFCD12546265
- Inchi: 1S/C11H8BrNO3/c1-16-11(15)10(14)7-5-13-9-6(7)3-2-4-8(9)12/h2-5,13H,1H3
- InChI Key: ZRBAUEIMHWRHCC-UHFFFAOYSA-N
- SMILES: BrC1=CC=CC2C(C(C(=O)OC)=O)=CNC=21
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 308
- Topological Polar Surface Area: 59.2
(7-Bromo-1H-indol-3-yl)-oxo-acetic acid methyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | D776922-5g |
Methyl 2-(7-Bromo-3-indolyl)-2-oxoacetate |
408354-66-5 | 95% | 5g |
$650 | 2024-07-20 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1536137-5g |
Methyl 2-(7-bromo-1H-indol-3-yl)-2-oxoacetate |
408354-66-5 | 98% | 5g |
¥4046.00 | 2024-05-14 | |
| eNovation Chemicals LLC | D776922-5g |
Methyl 2-(7-Bromo-3-indolyl)-2-oxoacetate |
408354-66-5 | 95% | 5g |
$650 | 2025-02-21 | |
| eNovation Chemicals LLC | D776922-5g |
Methyl 2-(7-Bromo-3-indolyl)-2-oxoacetate |
408354-66-5 | 95% | 5g |
$650 | 2025-02-24 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY058709-5g |
Methyl 2-(7-Bromo-3-indolyl)-2-oxoacetate |
408354-66-5 | ≥95% | 5g |
¥5483.87 | 2025-04-14 | |
| Ambeed | A618139-250mg |
Methyl 2-(7-bromo-1H-indol-3-yl)-2-oxoacetate |
408354-66-5 | 95% | 250mg |
$212.0 | 2025-04-19 | |
| Ambeed | A618139-1g |
Methyl 2-(7-bromo-1H-indol-3-yl)-2-oxoacetate |
408354-66-5 | 95% | 1g |
$530.0 | 2025-04-19 | |
| Ambeed | A618139-5g |
Methyl 2-(7-bromo-1H-indol-3-yl)-2-oxoacetate |
408354-66-5 | 95% | 5g |
$1592.0 | 2025-04-19 |
(7-Bromo-1H-indol-3-yl)-oxo-acetic acid methyl ester Related Literature
-
Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
-
Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
Related Categories
- Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indole-3-acetic acid derivatives
- Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolyl carboxylic acids and derivatives Indole-3-acetic acid derivatives
Additional information on (7-Bromo-1H-indol-3-yl)-oxo-acetic acid methyl ester
Compound CAS No. 408354-66-5: (7-Bromo-1H-indol-3-yl)-oxo-acetic acid methyl ester
The compound with CAS No. 408354-66-5, commonly referred to as (7-Bromo-1H-indol-3-yl)-oxo-acetic acid methyl ester, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its unique structure, which incorporates a brominated indole moiety, an oxo-acetic acid group, and a methyl ester functional group. The indole ring system is a well-known heterocyclic structure that forms the backbone of numerous bioactive molecules, including tryptophan derivatives and various pharmaceutical agents.
Recent studies have highlighted the potential of (7-Bromo-1H-indol-3-yl)-oxo-acetic acid methyl ester as a promising lead compound in drug discovery efforts targeting various disease states. For instance, research has demonstrated its ability to modulate key cellular pathways involved in inflammation, oxidative stress, and apoptosis. These findings suggest that the compound may hold therapeutic potential in conditions such as neurodegenerative diseases, cardiovascular disorders, and certain types of cancer.
The synthesis of (7-Bromo-1H-indol-3-yl)-oxo-acetic acid methyl ester involves a multi-step process that typically begins with the preparation of the indole derivative. Advanced synthetic techniques, including Suzuki coupling and nucleophilic aromatic substitution, have been employed to achieve high yields and purity. The incorporation of the bromine atom at the 7-position of the indole ring is particularly significant, as it enhances the compound's bioactivity by increasing its lipophilicity and improving its ability to penetrate cellular membranes.
One of the most intriguing aspects of this compound is its ability to interact with specific molecular targets, such as protein kinases and transcription factors. For example, recent research has shown that (7-Bromo-1H-indol-3-yl)-oxo-acetic acid methyl ester can inhibit the activity of cyclin-dependent kinases (CDKs), which are critical regulators of cell cycle progression. This property makes it a valuable tool in anticancer research, where CDK inhibitors are sought after for their potential to arrest tumor growth and induce apoptosis in cancer cells.
In addition to its pharmacological applications, (7-Bromo-1H-indol-3-yl)-oxo-acetic acid methyl ester has also been investigated for its role in chemical biology studies. Researchers have utilized this compound to probe the mechanisms underlying cellular signaling pathways and to develop novel assays for high-throughput screening. Its structural versatility and ease of modification make it an ideal candidate for further exploration in both academic and industrial settings.
From a structural standpoint, the methyl ester group attached to the oxo-acetic acid moiety plays a crucial role in stabilizing the compound's conformation and enhancing its solubility in organic solvents. This feature is particularly advantageous during purification steps and when preparing formulations for biological testing. Furthermore, the presence of the oxo group introduces hydrogen bonding capabilities, which can influence the compound's interactions with biomolecules such as DNA or RNA.
Recent advancements in analytical techniques have enabled researchers to gain deeper insights into the physical and chemical properties of (7-Bromo-1H-indol-3-yl)-oxo-acetic acid methyl ester. High-resolution mass spectrometry (HRMS) has been used to confirm its molecular formula and exact mass, while nuclear magnetic resonance (NMR) spectroscopy has provided detailed information about its stereochemistry and electronic environment. These data are essential for ensuring the accuracy of experimental results and for guiding further optimization studies.
In conclusion, (7-Bromo-1H-indol-3-yl)-oxo-acetic acid methyl ester represents a compelling example of how structural diversity can be harnessed to create bioactive molecules with therapeutic potential. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in both basic science and drug development efforts.
408354-66-5 ((7-Bromo-1H-indol-3-yl)-oxo-acetic acid methyl ester) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)